N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-(dimethylamino)benzamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-(dimethylamino)benzamide
• InChI: InChI=1S/C21H21ClN4O2/c1-25(2)18-9-5-16(6-10-18)21(28)23-13-14-26-20(27)12-11-19(24-26)15-3-7-17(22)8-4-15/h3-12H,13-14H2,1-2H3,(H,23,28)
• InChI Key: UYKXOFAIYUKXBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol
• CAS No.: 921578-16-7

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-(dimethylamino)benzamide is a useful research compound. Its molecular formula is C21H21ClN4O2 and its molecular weight is 396.88. The purity is usually 95%.
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Scientific Research Applications

Oncology Applications

The study of benzamide derivatives, including compounds similar to N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-(dimethylamino)benzamide, has shown promise in oncology. These compounds exhibit cytotoxicity against melanoma cells, demonstrating their potential for targeted drug delivery in melanoma therapy. Notably, derivatives conjugated with alkylating cytostatics have enhanced toxicity against melanoma cells compared to the parent compound, indicating their utility in selective, benzamide-mediated in vivo delivery of cytostatics in melanoma cells for enhanced efficacy (Wolf et al., 2004).

Antimicrobial Applications

Several studies focus on the antimicrobial properties of benzamide derivatives and related compounds. For instance, novel benzenesulfonamide derivatives have shown promising in vitro antitumor activity against various cell lines and also exhibit potent antimicrobial and antioxidant activities (Fahim & Shalaby, 2019). Another study highlighted the antibacterial and antifungal activities of new quinazolines, underscoring the potential of such compounds in developing antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Organic Synthesis and Chemical Properties

Research into the synthesis and chemical properties of benzamide derivatives and related compounds provides valuable insights into their versatility and potential applications. For example, the synthesis and characterization of Schiff base ligands containing thiazole moiety and their metal complexes have been explored, revealing their potential in antimicrobial activity and in vitro cytotoxicity properties against Artemia salina, along with their antioxidant activity (Nagesh, Raj, & Mruthyunjayaswamy, 2015). Another study on the synthesis of pyridazine derivatives emphasizes the role of such compounds in the development of new pharmacologically active agents, highlighting their anti-HCV, antioxidant, and peroxynitrite inhibitory activities (Farghaly et al., 2010).